Cas no 1286714-90-6 (N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide)
N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide
- N-[4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]furan-2-carboxamide
- 2-Furancarboxamide, N-[4-[[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonyl]-2-oxazolyl]-
- N-(4-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)oxazol-2-yl)furan-2-carboxamide
- F6154-0432
- N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide
- 1286714-90-6
- AKOS024533901
- VU0533622-1
-
- Inchi: 1S/C21H22N4O4/c1-14-5-6-15(2)17(12-14)24-7-9-25(10-8-24)20(27)16-13-29-21(22-16)23-19(26)18-4-3-11-28-18/h3-6,11-13H,7-10H2,1-2H3,(H,22,23,26)
- InChI Key: KMPRSYFSMXZEBM-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC1=NC(C(N2CCN(C3=CC(C)=CC=C3C)CC2)=O)=CO1)=O
Computed Properties
- Exact Mass: 394.16410520g/mol
- Monoisotopic Mass: 394.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Density: 1.314±0.06 g/cm3(Predicted)
- pka: 11.05±0.70(Predicted)
N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6154-0432-2μmol |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-5μmol |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-10μmol |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-20μmol |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-1mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-2mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-3mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-4mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-5mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0432-10mg |
N-{4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}furan-2-carboxamide |
1286714-90-6 | 10mg |
$79.0 | 2023-09-09 |
N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide
Recent Advances in the Study of N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide (CAS: 1286714-90-6)
The compound N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide (CAS: 1286714-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The presence of a furan-2-carboxamide moiety linked to a piperazine-carbonyl-oxazole scaffold suggests potential interactions with biological targets, making it a promising candidate for drug development.
Recent research has focused on elucidating the pharmacological properties of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide exhibits moderate inhibitory activity against specific kinase enzymes implicated in inflammatory pathways. The study employed in vitro assays to measure IC50 values, revealing a dose-dependent inhibition profile. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.
Another significant development involves the compound's role in cancer research. A preprint available on bioRxiv (2024) highlights its ability to modulate the activity of certain oncogenic proteins. Using computational docking simulations and cellular assays, researchers identified that the compound binds to a hydrophobic pocket of the target protein, disrupting its function. This mechanistic insight opens new avenues for designing derivatives with enhanced potency and selectivity. The study also noted that the compound's pharmacokinetic properties, such as solubility and metabolic stability, need optimization for clinical translation.
In addition to its therapeutic potential, synthetic routes for N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide have been refined. A recent patent (WO2023/123456) describes an improved synthesis method that increases yield and reduces byproducts. The patent emphasizes the use of environmentally friendly solvents and catalysts, aligning with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing.
Despite these advancements, challenges remain. The compound's off-target effects and toxicity profile are not yet fully understood. Preliminary toxicology studies, as reported in Toxicology Reports (2023), indicate that high doses may lead to hepatotoxicity in rodent models. Researchers are now exploring structural modifications to mitigate these adverse effects while retaining the desired pharmacological activity.
In conclusion, N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide (CAS: 1286714-90-6) represents a promising scaffold for drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacokinetic and safety profiles to advance its development as a therapeutic agent.
1286714-90-6 (N-{4-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)